Cas no 416885-45-5 (2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid)

• Product Name: 2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid
• CAS No: 416885-45-5
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 872617
• Update Time: 2026-04-29

2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid
• (4-chloro-5-methyl-2-nitrophenoxy)acetic acid(SALTDATA: FREE)
• (4-Chlor-5-methyl-2-nitro-phenoxy)-essigsaeure
• (4-chloro-5-methyl-2-nitro-phenoxy)-acetic acid
• (4-CHLORO-5-METHYL-2-NITROPHENOXY)ACETIC ACID
• AC1ME60X
• AG-F-48236
• CTK4I5122
• Oprea1_612455

• Inchi： InChI=1S/C9H8ClNO5/c1-5-2-8(16-4-9(12)13)7(11(14)15)3-6(5)10/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： PQAJOTWEIQHUIQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1Cl)[N+](=O)[O-])OCC(=O)O

Computed Properties

• Exact Mass: 245.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.491
• Boiling Point: 434.1°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.587
• PSA: 92.35000
• LogP: 2.54320